Cas no 33429-09-3 (Methanone, 2-benzothiazolyl(4-methylphenyl)-)

• Product name: Methanone, 2-benzothiazolyl(4-methylphenyl)-
• CAS No: 33429-09-3
• MF: C₁₅H₁₁NOS
• MW: 253.318942308426
• CID: 1457884

Methanone, 2-benzothiazolyl(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, 2-benzothiazolyl(4-methylphenyl)-

• Inchi： 1S/C15H11NOS/c1-10-6-8-11(9-7-10)14(17)15-16-12-4-2-3-5-13(12)18-15/h2-9H,1H3
• InChI Key： UDQGEUJZOFOQLE-UHFFFAOYSA-N
• SMILES： C(C1=NC2=CC=CC=C2S1)(C1=CC=C(C)C=C1)=O

Computed Properties

• Exact Mass: 253.05623

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Melting Point: 92 °C(Solv: methanol (67-56-1))
• Boiling Point: 426.5±38.0 °C(Predicted)
• PSA: 29.96
• pka: -1.31±0.10(Predicted)